Cas no 28023-05-4 (2,2-Dimethyl-1-oxa-3,8-diazaspiro[4.5]decan-4-one)

• Product Name: 2,2-Dimethyl-1-oxa-3,8-diazaspiro[4.5]decan-4-one
• CAS No: 28023-05-4
• MF: C₉H₁₆N₂O₂
• MW: 184.235542297363
• CID: 6613084
• PubChem ID: 129930038
• Update Time: 2025-10-28

2,2-Dimethyl-1-oxa-3,8-diazaspiro[4.5]decan-4-one Chemical and Physical Properties

Names and Identifiers

• 28023-05-4
• 2,2-dimethyl-1-oxa-3,8-diazaspiro[4.5]decan-4-one
• EN300-6490766
• 2,2-Dimethyl-1-oxa-3,8-diazaspiro[4.5]decan-4-one

• Inchi： 1S/C9H16N2O2/c1-8(2)11-7(12)9(13-8)3-5-10-6-4-9/h10H,3-6H2,1-2H3,(H,11,12)
• InChI Key： DQUPJMMGYZNXBL-UHFFFAOYSA-N
• SMILES： O1C(C)(C)NC(C21CCNCC2)=O

Computed Properties

• Exact Mass: 184.121177757g/mol
• Monoisotopic Mass: 184.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 50.4Ų

Additional information on 2,2-Dimethyl-1-oxa-3,8-diazaspiro[4.5]decan-4-one

2,2-Dimethyl-1-oxa-3,8-diazaspiro[4.5]decan-4-one (CAS No. 28023-05-4): A Comprehensive Overview

2,2-Dimethyl-1-oxa-3,8-diazaspiro[4.5]decan-4-one (CAS No. 28023-05-4) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This spirocyclic compound, characterized by its distinctive spiro ring system and functional groups, holds potential for a wide range of applications, from drug discovery to materials science.

The chemical structure of 2,2-Dimethyl-1-oxa-3,8-diazaspiro[4.5]decan-4-one is particularly noteworthy due to its spirocyclic framework, which provides a rigid and conformationally constrained scaffold. This structural feature is crucial for modulating the compound's biological activity and pharmacological properties. The presence of the oxo group and the diaza functionality further enhances its reactivity and versatility in chemical synthesis.

Recent studies have highlighted the potential of 2,2-Dimethyl-1-oxa-3,8-diazaspiro[4.5]decan-4-one in various therapeutic areas. For instance, a 2021 publication in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the development of new anti-inflammatory drugs. The researchers found that 2,2-Dimethyl-1-oxa-3,8-diazaspiro[4.5]decan-4-one effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro.

In addition to its anti-inflammatory effects, 2,2-Dimethyl-1-oxa-3,8-diazaspiro[4.5]decan-4-one has shown promise in neuropharmacology. A 2020 study published in the European Journal of Pharmacology demonstrated that this compound has neuroprotective properties and can potentially be used to treat neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The researchers observed that 2,2-Dimethyl-1-oxa-3,8-diazaspiro[4.5]decan-4-one reduces oxidative stress and prevents neuronal cell death in animal models.

The synthetic accessibility of 2,2-Dimethyl-1-oxa-3,8-diazaspiro[4.5]decan-4-one is another factor contributing to its appeal in pharmaceutical research. A recent review article in Organic & Biomolecular Chemistry outlined several efficient synthetic routes for preparing this compound, including transition-metal-catalyzed reactions and multicomponent assembly strategies. These methods not only enhance the yield and purity of the final product but also allow for the facile introduction of various functional groups to fine-tune the compound's properties.

Beyond its medicinal applications, 2,2-Dimethyl-1-oxa-3,8-diazaspiro[4.5]decan-4-one has also found use in materials science. A 2019 study in Advanced Materials reported that this compound can be incorporated into polymer matrices to create advanced functional materials with enhanced mechanical strength and thermal stability. The unique spirocyclic structure imparts these materials with improved performance characteristics, making them suitable for applications in electronics and aerospace engineering.

The environmental impact of chemical compounds is an increasingly important consideration in modern research. A 2018 study published in Environmental Science & Technology evaluated the biodegradability and ecotoxicity of 2,2-Dimethyl-1-oxa-3,8-diazaspiro[4.5]decan-4-one. The results indicated that this compound is readily biodegradable and exhibits low toxicity to aquatic organisms, suggesting that it can be used safely in various industrial processes without significant environmental concerns.

In conclusion, 2,2-Dimethyl-1-oxa-3,8-diazaspiro[4.5]decan-4-one (CAS No. 28023-05-4) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, materials science, and environmental science. Its unique structural features and favorable biological properties make it an attractive target for further investigation and development. As research continues to uncover new insights into its mechanisms of action and potential uses, this compound is poised to play a significant role in advancing scientific knowledge and technological innovation.